Cas no 53601-88-0 (1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-)
53601-88-0 structure
Product Name:1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-
CAS No:53601-88-0
MF:C4H4Cl2N2O
MW:166.993358612061
CID:356876
PubChem ID:12329617
Update Time:2025-04-19
1,2,5-Oxadiazole, 3,4-bis(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole, 3,4-bis(chloromethyl)-
- 3,4-bis(chloromethyl)-1,2,5-oxadiazole
- SCHEMBL8475374
- FT-0712054
- 53601-88-0
- AKOS006383622
- DTXSID10490332
- 3,4-bis(chloromethyl}furazan
-
- Inchi: 1S/C4H4Cl2N2O/c5-1-3-4(2-6)8-9-7-3/h1-2H2
- InChI Key: SECPUWPTTFABIZ-UHFFFAOYSA-N
- SMILES: ClCC1C(CCl)=NON=1
Computed Properties
- Exact Mass: 165.97022
- Monoisotopic Mass: 165.9700681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 82.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,5-Oxadiazole, 3,4-bis(chloromethyl)- Related Literature
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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